Quinoline-2-carbonitrile

• IUPAC Name: quinoline-2-carbonitrile
• InChI: InChI=1S/C10H6N2/c11-7-9-6-5-8-3-1-2-4-10(8)12-9/h1-6H
• InChI Key: WDXARTMCIRVMAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C#N
• Molecular Formula: C10H6N2
• DSSTOX Substance ID: DTXSID00162475
• Molecular Weight: 154.17 g/mol
• CAS RN: 1436-43-7

Description

Quinoline-2-carbonitrile is a compound used to produce quinoline-2-carboxylic acid amide. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

Quinoline is one of the most common nitrogen-containing heterocycles due to its fascinating pharmacological properties and synthetic value in organic and pharmaceutical chemistry. Several publications over the last few decades have specified various methods of synthesis. This includes classical methods of synthesizing the primary quinoline derivatives and efficient methods that reduce reaction time with increased yield employing procedures that fulfill one of the twelve green chemistry principles, “safer solvent”.

Molecular Structure Analysis

In the molecule of Quinoline-2-carbonitrile, the dihedral angle between the aromatic rings is 1.28 (16)°. In the crystal, molecules are stacked along the a axis by way of weak aromatic π–π stacking interactions between the benzene and pyridine rings of adjacent molecules.

Chemical Reactions Analysis

Quinoline and its derivatives have been of interest to scientists, with many chemists seeking to find more effective synthetic methods by improving on existing synthesis via reaction optimization.

Physical And Chemical Properties Analysis

Quinoline-2-carbonitrile is stable under normal conditions. It is incompatible with strong oxidizing agents and strong acids.

Scientific Research Applications

Tubulin Polymerization and Histone Deacetylases Inhibitors

. . .

Anticancer Drugs

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Targeting c-Met, EGF, and VEGF Receptors

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Organic Synthesis

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Pharmaceuticals

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Agrochemicals

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Dyestuff

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Production of Quinoline-2-carboxylic Acid Amide

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Mechanism of Action

Target of Action

Quinoline-2-carbonitrile primarily targets tubulin polymerization and histone deacetylases (HDACs) . These targets play a crucial role in cell division and gene expression, respectively.

Mode of Action

Quinoline-2-carbonitrile interacts with its targets by inhibiting tubulin polymerization, which is essential for cell division, and by inhibiting HDACs, which control gene expression . This dual inhibition results in the disruption of cell division and altered gene expression, leading to cell death .

Biochemical Pathways

The compound affects the Ras/Raf/MEK and PI3K/AkT/mTOR pathways . These signaling cascades are closely connected and regulate survival processes in the cell, such as proliferation, apoptosis, differentiation, and angiogenesis .

Result of Action

The molecular and cellular effects of Quinoline-2-carbonitrile’s action include the inhibition of tumor growth through mechanisms such as cell cycle arrest, apoptosis, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness .

Action Environment

The action, efficacy, and stability of Quinoline-2-carbonitrile can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, which is often used in the synthesis of quinoline compounds, is known for its mild and functional group tolerant reaction conditions . This suggests that the compound’s action could be influenced by the presence of different functional groups and the conditions under which the compound is synthesized and administered.

Safety and Hazards

Quinoline-2-carbonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

Quinoline is a versatile nucleus in the design and synthesis of biologically active compounds. The primary focus of future research is to highlight the routes to synthesizing functionalized quinoline derivatives, including hybrids that have moieties with predetermined activities bound to the quinoline moiety which are of interest in synthesizing drug candidates with dual modes of action, overcoming toxicity, and resistance amongst others.

Synthesis routes and methods I

Procedure details

To a solution of quinoline N-oxide (2 g, 13.8 mmol) was added benzoyl chloride (2.6 mL, 22.0 mmol), followed by water (20 mL). Then, a solution of potassium cyanide (3.6 g, 55.1 mmol) in water (80 mL) was added slowly over a period of 15 minutes with vigorous stirring. Dioxane (15 mL) was added to help the solubility. After the mixture was stirred at RT for 2.5 hours, it was extracted with equal volume of dichloromethane three times. The organic layer was dried over anhydrous sodium sulfate and the solvent was removed under vacuum. The residue was then purified by flash chromatography with 30% of ethyl acetate in hexane. 2.1 g of product was obtained (yield: 100%).

Synthesis routes and methods II

Procedure details

The cyclization reaction step of the present invention is a step of reacting 3-cyclopropyl-3-oxopropanenitrile of the formula (1) with 2-amino-4′-fluorobenzophenone of the formula (2) preferably in the presence of an acid to obtain a quinolinecarbonitrile derivative [2-cyclopropyl-4-(4′-fluorophenyl)quinoline-3-carbonitrile] of the formula (3).